Cas no 2172169-38-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid
• CAS No: 2172169-38-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5899157
• PubChem ID: 165524696
• Update Time: 2025-05-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid
• EN300-1541383
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]benzoic acid
• 2172169-38-7

• Inchi： 1S/C28H28N2O5/c1-28(2,15-14-25(31)29-19-9-7-8-18(16-19)26(32)33)30-27(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-13,16,24H,14-15,17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QEOXQIAFGQZLEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic Acid: A Comprehensive Overview

The compound with CAS number 2172169-38-7, known as 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and a benzoic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc groups in peptide synthesis. The Fmoc group, which is derived from 9H-fluoren-9-ylmethanol, is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This makes the compound an ideal candidate for constructing complex peptide sequences and other bioactive molecules.

The methyl substituent on the pentanamide chain adds another layer of complexity to this molecule. Methyl groups are known to influence the physical properties of compounds, such as solubility and lipophilicity, which are critical factors in drug design. By incorporating a methyl group, this compound exhibits enhanced stability and bioavailability, making it suitable for use in various pharmacological studies. Recent research has shown that such modifications can significantly improve the efficacy of drugs targeting specific biological pathways.

The benzoic acid moiety at the core of this molecule contributes to its acidic properties, which are essential for its participation in various chemical reactions. Benzoic acids are commonly used as intermediates in organic synthesis due to their ability to form esters, amides, and other derivatives. In this compound, the benzoic acid group serves as a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening in drug discovery.

From an application standpoint, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid has shown promise in the development of novel therapeutic agents. Its unique structure allows for precise control over molecular interactions, making it an invaluable tool in medicinal chemistry. Recent studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. The combination of its hydrophobic methyl group and hydrophilic Fmoc group creates a balance that can be exploited in designing amphiphilic materials for drug delivery systems. Such materials are highly sought after due to their ability to encapsulate and release drugs in a controlled manner, enhancing therapeutic outcomes.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid involves a series of carefully optimized steps that ensure high yields and purity. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to streamline the production process. These advancements not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and reactivity patterns. For instance, NMR analysis has revealed key information about the spatial arrangement of substituents around the benzoic acid core, while MS data has confirmed the molecular integrity under various conditions.

In conclusion, 3-4-{(9H-fluoren-9-yI)methoxycarbonyl} amino)-4-methylpentanamidobenzoic acid represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure enables it to serve as both a versatile building block and a potential therapeutic agent. As research continues to uncover new avenues for its use, this compound is poised to make significant contributions to scientific progress.